4-Bromo-1,3-dihydroisobenzofuran
Overview
Description
Synthesis Analysis
BDIBF can be synthesized by several methods, including the Pfitzinger reaction, Friedel-Crafts reaction, and radical addition of bromine to isobenzofuran. The most common method of synthesis is the Pfitzinger reaction, where isobenzofuran is treated with bromine and a Lewis acid catalyst.Molecular Structure Analysis
The molecular structure of BDIBF can be represented by the InChI code: 1S/C8H7BrO/c9-8-3-1-2-6-4-10-5-7(6)8/h1-3H,4-5H2. The compound’s structure is characterized by the presence of a bromine atom, which contributes to its unique physical and chemical properties.Chemical Reactions Analysis
BDIBF is reactive towards many chemical reagents due to the presence of the bromine atom in its structure. It is a key intermediate in the synthesis of several organic compounds and is used in various applications, including drug discovery, material science, and organic synthesis.Physical And Chemical Properties Analysis
BDIBF has unique physical and chemical properties that make it a versatile compound for various applications. The compound has a melting point of 85-88°C and a boiling point of 278-285°C. BDIBF is soluble in polar solvents such as water, ethanol, and methanol.Scientific Research Applications
Synthesis of Functionalized Phthalans : An efficient method for synthesizing 1,3-dihydroisobenzofurans, which are present in biologically active compounds, has been developed. This method involves a controlled [Pd]-catalyzed intermolecular Mizoroki–Heck coupling followed by reduction and treatment with a Lewis acid (J. Krishna, Pedireddi Niharika, G. Satyanarayana, 2015).
Palladium-Catalyzed Domino Carbopalladation : A hetero-annulation protocol has been developed for constructing 4,5,6-trisubstituted-1,3-dihydroisobenzofurans. This involves palladium-catalyzed domino carbopalladation of bromoenynes and internal alkynes, offering a method for creating highly substituted isobenzofurans (Munmun Ghosh, Raju Singha, S. Dhara, J. Ray, 2015).
Unexpected Formation in Grignard Reaction : The addition of 2-biphenylmagnesium bromide to 4,5dimethoxy-1,3-indanedione led to the unexpected formation of a dihydroisobenzofuran derivative. This result suggests new possibilities in the reactivity of these compounds (J. Vile, M. Carta, C. G. Bezzu, James D. Dee, N. McKeown, 2012).
Domino to Multicomponent Synthesis : Dihydroisobenzofurans can be synthesized through a one-pot three-component approach, starting from o-bromoarylaldehydes, methanol, and terminal alkynes. This method relies on a cooperative palladium/base promoted coupling/addition/cyclization sequence (M. Dell’Acqua, Diego Facoetti, G. Abbiati, E. Rossi, 2011).
Generation and Interception of Isobenzofurans : Studies on 2-(α-bromoalkyl)benzophenones have shown their conversion into naphthalene derivatives and isobenzofurans, leading to insights into reaction mechanisms and potential synthetic applications (Roy Faragher, Thomas L. Gilchrist, 1976).
Safety and Hazards
properties
IUPAC Name |
4-bromo-1,3-dihydro-2-benzofuran |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrO/c9-8-3-1-2-6-4-10-5-7(6)8/h1-3H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBASERJDRPYLCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(CO1)C(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1,3-dihydroisobenzofuran | |
CAS RN |
1402667-16-6 |
Source
|
| Record name | 4-bromo-1,3-dihydro-2-benzofuran | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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